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Compound of Interest

Compound Name: PD 116779

Cat. No.: B1678589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PD 116779 is a potent antitumor antibiotic belonging to the benz[a]anthraquinone class of

compounds. Its cytotoxic effects are primarily attributed to its activity as a topoisomerase II

inhibitor. Topoisomerase II is a critical nuclear enzyme that plays a key role in DNA replication,

transcription, and chromosome segregation. By inhibiting this enzyme, PD 116779 induces

double-strand breaks in DNA, leading to cell cycle arrest and apoptosis in rapidly proliferating

cancer cells. Accurate and consistent preparation of a PD 116779 stock solution is paramount

for obtaining reliable and reproducible results in in vitro and in vivo studies.

This document provides detailed protocols for the preparation, storage, and handling of PD
116779 stock solutions to ensure stability and optimal performance in research applications.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for PD 116779 is

summarized in the table below.
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Property Value

CAS Number 102674-89-5

Molecular Formula C₁₉H₁₄O₆

Molecular Weight 338.3 g/mol

Purity >98%

Appearance Solid powder

Solubility Soluble in DMSO

Short-Term Storage Dry, dark at 0 - 4°C (days to weeks)

Long-Term Storage Dry, dark at -20°C (months to years)[1]

Experimental Protocols
Materials and Equipment

PD 116779 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile, nuclease-free, and pyrogen-free microcentrifuge tubes

Calibrated analytical balance

Sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Protocol for Preparation of a 10 mM PD 116779 Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution of PD 116779 in DMSO. This

concentration is a common starting point for subsequent dilutions for various cell-based

assays.

1. Pre-weighing Preparations:

Ensure the analytical balance is calibrated and located in a draft-free area.
Bring the PD 116779 powder and DMSO to room temperature before use to prevent
condensation.
Perform all handling of the powdered compound within a chemical fume hood.

2. Weighing PD 116779:

Carefully weigh out 1 mg of PD 116779 powder into a sterile microcentrifuge tube.
To calculate the required volume of DMSO for a 10 mM stock solution, use the following
formula:

3. Dissolving PD 116779:

Add 295.6 µL of sterile DMSO to the microcentrifuge tube containing the 1 mg of PD 116779.
Cap the tube tightly and vortex gently until the powder is completely dissolved. Visually
inspect the solution to ensure there are no visible particulates.

4. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is recommended
to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile
microcentrifuge tubes.
Clearly label each aliquot with the compound name, concentration, date of preparation, and
solvent.
For short-term storage (days to weeks), store the aliquots at -20°C in a light-protected
container.[1]
For long-term storage (months to years), store the aliquots at -80°C.[1]

Safety Precautions
Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves, when handling PD 116779 and DMSO.
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DMSO is a potent solvent that can facilitate the absorption of other chemicals through the

skin. Handle with care.

Work in a well-ventilated area, preferably a chemical fume hood, when handling the

powdered compound and preparing the stock solution.

Consult the Safety Data Sheet (SDS) for PD 116779 for comprehensive safety information.

Signaling Pathway and Experimental Workflow
Mechanism of Action: Topoisomerase II Inhibition
PD 116779 functions as a topoisomerase II inhibitor. These enzymes are crucial for resolving

DNA topological problems during replication and transcription by creating transient double-

strand breaks. Topoisomerase II inhibitors interfere with this process, leading to the

accumulation of these breaks, which triggers a DNA damage response, cell cycle arrest, and

ultimately apoptosis.
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Caption: Mechanism of PD 116779 as a Topoisomerase II inhibitor.
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Experimental Workflow: In Vitro Cell Viability Assay
The following diagram illustrates a typical workflow for assessing the cytotoxic effects of PD
116779 on a cancer cell line using a cell viability assay, such as the MTT or MTS assay.
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Caption: Workflow for an in vitro cell viability assay with PD 116779.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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